3-Ethynyl-N,N-dimethyloxetan-3-amine;2,2,2-trifluoroacetic acid

• IUPAC Name: 3-ethynyl-N,N-dimethyloxetan-3-amine;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C7H11NO.C2HF3O2/c1-4-7(8(2)3)5-9-6-7;3-2(4,5)1(6)7/h1H,5-6H2,2-3H3;(H,6,7)
• InChI Key: JJCSKLGQXJTDFL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1(COC1)C#C.C(=O)(C(F)(F)F)O
• Molecular Formula: C9H12F3NO3
• Molecular Weight: 239.19 g/mol

Description

3-Ethynyl-N,N-dimethyloxetan-3-amine;2,2,2-trifluoroacetic acid is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a versatile molecule that can be synthesized using various methods, and its applications in different fields make it a promising candidate for future research.

Mechanism of Action

The mechanism of action of 3-Ethynyl-N,N-dimethyloxetan-3-amine;2,2,2-trifluoroacetic acid is not well understood. However, studies have shown that it can undergo ring-opening reactions, leading to the formation of various products. Additionally, it can act as a nucleophile and can react with electrophiles.
Biochemical and Physiological Effects:
There is limited information on the biochemical and physiological effects of 3-Ethynyl-N,N-dimethyloxetan-3-amine;2,2,2-trifluoroacetic acid. However, studies have shown that it can be toxic to cells at high concentrations. It has also been reported to have antifungal and antibacterial properties.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Ethynyl-N,N-dimethyloxetan-3-amine;2,2,2-trifluoroacetic acid in lab experiments include its versatility in synthesis, its ability to form various products, and its applications in different fields. However, its limitations include its toxicity at high concentrations, which can affect the accuracy of experiments.

Future Directions

There are several future directions for research on 3-Ethynyl-N,N-dimethyloxetan-3-amine;2,2,2-trifluoroacetic acid. One direction is to explore its potential as a building block for the synthesis of complex molecules. Another direction is to investigate its potential as a catalyst in organic reactions. Additionally, more studies are needed to understand its mechanism of action and its potential applications in medicine.
In conclusion, 3-Ethynyl-N,N-dimethyloxetan-3-amine;2,2,2-trifluoroacetic acid is a promising molecule that has numerous applications in scientific research. Its unique properties make it a valuable candidate for future research, and further studies are needed to explore its potential in different fields.

Synthesis Methods

The synthesis of 3-Ethynyl-N,N-dimethyloxetan-3-amine;2,2,2-trifluoroacetic acid can be achieved using different methods, including the reaction of 3-aminooxetane with ethynyltrimethylsilane in the presence of trifluoroacetic acid. Another method involves the reaction of 3-aminooxetane with ethynylmagnesium bromide, followed by the addition of trifluoroacetic acid.

Scientific Research Applications

3-Ethynyl-N,N-dimethyloxetan-3-amine;2,2,2-trifluoroacetic acid has been used in various scientific research applications. One of the most significant applications is in the field of organic synthesis, where it has been used to synthesize various compounds, including chiral oxetanes and oxetan-3-ones. Additionally, it has been used in the synthesis of biologically active molecules, such as natural products and pharmaceuticals.